1-(4-Chlorophenyl)-2-(3-methyl-1-imidazol-3-iumyl)ethanone

• Molecular Formula: C12H12ClN2O+
• Molecular Weight: 235.69 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-(3-methylimidazol-3-ium-1-yl)ethanone
• InChI: InChI=1S/C12H12ClN2O/c1-14-6-7-15(9-14)8-12(16)10-2-4-11(13)5-3-10/h2-7,9H,8H2,1H3/q+1
• InChI Key: VAPRSYGEPKZLNA-UHFFFAOYSA-N
• SMILES: C[N+]1=CN(C=C1)CC(=O)C2=CC=C(C=C2)Cl

Description

1-(4-chlorophenyl)-2-(3-methyl-1-imidazol-3-iumyl)ethanone is an aromatic ketone.

Scientific Research Applications

Heme Oxygenase Inhibitors

• Rahman et al. (2008) investigated the X-ray crystal structure of human heme oxygenase-1 in complex with imidazole-based inhibitors, including a structure similar to 1-(4-Chlorophenyl)-2-(3-methyl-1-imidazol-3-iumyl)ethanone. This study highlighted the flexibility of the inhibitor binding pocket and its implications for optimizing inhibitor design (Rahman et al., 2008).
• A study by Roman et al. (2010) on heme oxygenase inhibition by imidazole-based compounds, including derivatives of 1-(4-Chlorophenyl)-2-(3-methyl-1-imidazol-3-iumyl)ethanone, emphasized their potential therapeutic applications (Roman et al., 2010).

Antimicrobial and Antifungal Activities

• Gan et al. (2010) synthesized azole-containing piperazine derivatives and evaluated their antibacterial, antifungal, and cytotoxic activities. Compounds related to 1-(4-Chlorophenyl)-2-(3-methyl-1-imidazol-3-iumyl)ethanone demonstrated significant antimicrobial efficacy (Gan et al., 2010).
• Wanjari (2020) explored the antimicrobial activity of heterocyclic compounds, including derivatives of 1-(4-Chlorophenyl)-2-(3-methyl-1-imidazol-3-iumyl)ethanone, highlighting their use in pharmaceuticals and drug research (Wanjari, 2020).

Chemical Synthesis and Structural Studies

• Tahtaci and Aydin (2019) conducted a study on the synthesis of aliphatic 1,3,4-thiadiazol-2(3H)-one derivatives involving compounds similar to 1-(4-Chlorophenyl)-2-(3-methyl-1-imidazol-3-iumyl)ethanone, providing insights into reaction mechanisms and chemical synthesis (Tahtaci & Aydin, 2019).
• Erdogan and Erdoğan (2019) performed a computational study on the nucleophilic substitution reactions of imidazole with various arylethanone derivatives, offering a deeper understanding of the chemical properties and reactions involving structures similar to 1-(4-Chlorophenyl)-2-(3-methyl-1-imidazol-3-iumyl)ethanone (Erdogan & Erdoğan, 2019).